Cas no 14268-66-7 (2H-1,3-benzodioxol-5-amine)

2H-1,3-Benzodioxol-5-amine is a heterocyclic organic compound featuring a benzodioxole core substituted with an amino group at the 5-position. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The compound’s electron-rich aromatic system and functional amine group enable versatile derivatization, making it valuable for constructing complex molecules. Its stability under standard conditions ensures consistent handling and storage. Applications include the development of bioactive compounds, where its scaffold contributes to binding interactions. Purity and precise synthesis are critical to maintaining its utility in high-value research and industrial processes. Proper safety protocols should be observed due to its potential reactivity.

2H-1,3-benzodioxol-5-amine structure

Product Name:2H-1,3-benzodioxol-5-amine

CAS No:14268-66-7

MF:C₇H₇NO₂

MW:137.135981798172

MDL:MFCD00005832

CID:49706

PubChem ID:84310

Update Time:2026-05-14

2H-1,3-benzodioxol-5-amine Chemical and Physical Properties

Names and Identifiers

- Benzo[d][1,3]dioxol-5-amine
- 5-Amino-1,3-benzodioxole
- 3,4-Methylene Dioxy Aniline
- 3,4-(Methylenedioxy)aniline
- (BENZO[1,3]DIOXOL-5-YL)AMINE
- 1,3-Benzodioxol-5-amine
- 4-Amino-1,2-methylenedioxybenzene
- 5-Aminobenzodioxole
- Methylenedioxyaniline
- 4-aMino-1,3-benzodioxole
- 3,4-Methylendioxyaniline
- 3,4-methylendioxy-analin
- AKOS BBS-00004239
- 3,4-Methylenedioxyaniline
- 2H-1,3-Benzodioxol-5-Amine
- 1-Amino-3,4-methylenedioxybenzene
- 1-Amino-3,4-dimethylenedioxybenzene
- Aniline, 3,4-(methylenedioxy)-
- XGNXYCFREOZBOL-UHFFFAOYSA-N
- 4-methylenedioxyaniline
- 2H-1,3-benzodioxol-5-amine
- MDL： MFCD00005832
- Inchi： 1S/C7H7NO2/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3H,4,8H2
- InChI Key： XGNXYCFREOZBOL-UHFFFAOYSA-N
- SMILES： O1C([H])([H])OC2C([H])=C([H])C(=C([H])C1=2)N([H])[H]
- BRN： 4919

Computed Properties

Exact Mass: 137.04800
Monoisotopic Mass: 137.047678
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.9
Topological Polar Surface Area: 44.5

Experimental Properties

Color/Form: Dark brown solid
Density: 1.2528 (rough estimate)
Melting Point: 39-41 °C (lit.)
Boiling Point: 144 °C/16 mmHg(lit.)
Flash Point: Fahrenheit: 289.4 ° f < br / > Celsius: 143 ° C < br / >
Refractive Index: 1.5030 (estimate)
Water Partition Coefficient: Slightly soluble
PSA: 44.48000
LogP: 1.57870
Solubility: Slightly soluble in water
Sensitiveness: Air & Light Sensitive

2H-1,3-benzodioxol-5-amine Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Safety Term：6.1
Packing Group：I; II; III
Risk Phrases：R36/37/38
Packing Group：I; II; III
Hazard Level：6.1
HazardClass：6.1
TSCA：Yes
Storage Condition：0-10°C

2H-1,3-benzodioxol-5-amine Customs Data

HS CODE：29329970
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2H-1,3-benzodioxol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM118812-100g	3,4-(Methylenedioxy)aniline	14268-66-7	95+%	100g	$143	2021-08-06
Chemenu	CM118812-500g	3,4-(Methylenedioxy)aniline	14268-66-7	95+%	500g	$486	2021-08-06
Fluorochem	033052-25g	3,4-(Methylenedioxy)aniline	14268-66-7	95%	25g	￡18.00	2022-03-01
Fluorochem	033052-100g	3,4-(Methylenedioxy)aniline	14268-66-7	95%	100g	￡62.00	2022-03-01
Fluorochem	033052-1kg	3,4-(Methylenedioxy)aniline	14268-66-7	95%	1kg	￡197.00	2022-03-01
Apollo Scientific	OR28575-5g	5-Amino-1,3-benzodioxole	14268-66-7	tech	5g	£15.00	2025-02-19
Apollo Scientific	OR28575-25g	5-Amino-1,3-benzodioxole	14268-66-7	tech	25g	£25.00	2025-02-19
Apollo Scientific	OR28575-100g	5-Amino-1,3-benzodioxole	14268-66-7	tech	100g	£50.00	2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M59260-25g	3,4-(Methylenedioxy)aniline	14268-66-7		25g	¥186.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M59260-500g	3,4-(Methylenedioxy)aniline	14268-66-7		500g	¥3206.0	2021-09-04

2H-1,3-benzodioxol-5-amine Suppliers

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:14268-66-7)3,4-(Methylenedioxy)aniline

Order Number:BY022

Stock Status:in Stock

Quantity:25kg

Purity:99.00%

Pricing Information Last Updated:Monday, 4 March 2024 18:36

Price ($):面议

Email:sales@boyangpharm.com

Product Official Link

2H-1,3-benzodioxol-5-amine Related Literature

1. Biorenewable carbon-supported Ru catalyst for N-alkylation of amines with alcohols and selective hydrogenation of nitroarenes

Vishakha Goyal,Naina Sarki,Mukesh Kumar Poddar,Anand Narani,Deependra Tripathi,Anjan Ray,Kishore Natte New J. Chem. 2021 45 14687
2. Ruthenium(ii) complexes with N-heterocyclic carbene–phosphine ligands for the N-alkylation of amines with alcohols

Ming Huang,Yinwu Li,Xiao-Bing Lan,Jiahao Liu,Cunyuan Zhao,Yan Liu,Zhuofeng Ke Org. Biomol. Chem. 2021 19 3451
3. Isatin as a 2-aminobenzaldehyde surrogate: transition metal-free efficient synthesis of 2-(2′-aminophenyl)benzothiazole derivatives

Manpreet Singh,Vaishali,Avijit Kumar Paul,Virender Singh Org. Biomol. Chem. 2020 18 4459
4. An efficient and chemoselective synthesis of benzo[e][1,4]thiazepin-2(1H,3H,5H)-ones via a microwave-assisted multi-component reaction in water

Shu-Jiang Tu,Xu-Dong Cao,Wen-Juan Hao,Xiao-Hong Zhang,Shu Yan,Shan-Shan Wu,Zheng-Guo Han,Feng Shi Org. Biomol. Chem. 2009 7 557
5. l-Proline catalyzed three-component synthesis of para-naphthoquinone–4-aza-podophyllotoxin hybrids as potent antitumor agents

Xiaojuan Yang,Chong Zhang,Liqiang Wu RSC Adv. 2015 5 18945

Related Categories

14268-66-7 (2H-1,3-benzodioxol-5-amine) Related Products

Recommended suppliers